Cas no 72648-46-5 (6-Oxo Boldione)

• Product Name: 6-Oxo Boldione
• CAS No: 72648-46-5
• MF: C₁₉H₂₂O₃
• MW: 298.376185894012
• MDL: MFCD19442767
• CID: 580345
• PubChem ID: 135516
• Update Time: 2025-07-23

6-Oxo Boldione Chemical and Physical Properties

Names and Identifiers

• Androsta-1,4-diene-3,6,17-trione(9CI)
• 6-Oxo Boldione
• (8R,9S,10R,13S,14S)-10,13-dimethyl-7,8,9,11,12,14,15,16-octahydrocyclopenta[a]phenanthrene-3,6,17-trione
• 1,4-androstandien-3,6,17-trione
• (8R,9S,10R,13S,14S)-10,13-Dimethyl-7,8,9,11,12,13,15,16-octahydro-10H-cyclopenta[a]phenanthrene-3,6,17(14H)-trione
• Androsta-1,4-diene-3,6,17-trione
• FCE 24204
• 4778AJ
• (8R,9S,10R,13S,14S
• AKOS024257658
• DTXSID00993488
• (8R,9S,10R,13S,14S)-10,13-dimethyl-7,8,9,10,11,12,13,14,15,16-decahydro-3H-cyclopenta[a]phenanthrene-3,6,17-trione
• AS-32638
• A866226
• (8R,9S,10R,13S,14S)-10,13-Dimethyl-7,8,9,11,12,13,15,16-octahydro-3H-cyclopenta[a]phenanthrene-3,6,17(10H,14H)-trione
• CS-0455288
• 72648-46-5
• EXEMESTANE IMPURITY F [EP IMPURITY]
• Androsta-1,4-diene-3,6,17-trione (9CI); FCE 24204; 6-Oxo Boldione; Androsta-1,4-diene-3,6,17-trione
• M4HGN4ER3M
• FCE-24204
• MFCD19442767

• MDL： MFCD19442767
• Inchi： 1S/C19H22O3/c1-18-7-5-11(20)9-15(18)16(21)10-12-13-3-4-17(22)19(13,2)8-6-14(12)18/h5,7,9,12-14H,3-4,6,8,10H2,1-2H3/t12-,13-,14-,18+,19-/m0/s1
• InChI Key： BXPQXTJWPDQYMP-IEVKOWOJSA-N
• SMILES： O=C1CC[C@@H]2[C@]1(C)CC[C@@H]1[C@]3(C=CC(C=C3C(C[C@@H]21)=O)=O)C

Computed Properties

• Exact Mass: 298.15700
• Monoisotopic Mass: 298.15689456g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 0
• Complexity: 656
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 51.2
• XLogP3: 2.3

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.2±0.1 g/cm3
• Melting Point: No data available
• Boiling Point: 469.6±45.0 °C at 760 mmHg
• Flash Point: 203.3±23.9 °C
• Refractive Index: 1.578
• PSA: 51.21000
• LogP: 3.04240
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

6-Oxo Boldione Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Androgens and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Androstane steroids Androgens and derivatives

Additional information on 6-Oxo Boldione

Comprehensive Guide to 6-Oxo Boldione (CAS No. 72648-46-5): Benefits, Applications, and Research Insights

In the realm of performance-enhancing compounds and research chemicals, 6-Oxo Boldione (CAS No. 72648-46-5) has garnered significant attention for its unique properties and potential applications. This comprehensive guide delves into the scientific background, mechanisms of action, and contemporary relevance of this compound, addressing common queries and trending topics in the field.

6-Oxo Boldione, also known as 1,4-Androstadiene-3,6,17-trione, is a derivative of boldenone, a naturally occurring steroid. Its molecular structure features a 6-keto modification, which influences its biochemical interactions. Researchers and fitness enthusiasts alike are intrigued by its potential to modulate enzymatic pathways, particularly those involving aromatase and 5-alpha reductase, enzymes critical in hormone metabolism.

One of the most searched questions about 6-Oxo Boldione revolves around its role in hormone balance. Studies suggest it may act as a competitive inhibitor of aromatase, potentially reducing the conversion of androgens into estrogens. This mechanism has sparked interest in its applications for supporting endocrine health, though rigorous clinical trials are still needed to validate these effects.

Another trending topic is the comparison between 6-Oxo Boldione and other aromatase inhibitors. Unlike pharmaceutical-grade inhibitors, this compound offers a unique structural profile that may provide milder modulation of estrogen levels. This characteristic makes it a subject of interest for researchers exploring natural alternatives to conventional therapies.

The fitness community frequently searches for information on 6-Oxo Boldione and muscle preservation. While not a direct anabolic agent, its potential to optimize hormone ratios could indirectly support lean mass retention during caloric deficits. However, it's crucial to emphasize that these applications remain speculative without robust human studies.

From a biochemical perspective, the 6-keto group in 6-Oxo Boldione (CAS No. 72648-46-5) contributes to its stability and bioavailability. This structural feature differentiates it from similar compounds and may influence its metabolic pathways and half-life in biological systems. Researchers are particularly interested in how this modification affects its interaction with steroid receptors.

Recent discussions in scientific forums have highlighted the potential of 6-Oxo Boldione in sports nutrition research. While absolutely not endorsed for athletic use, its mechanism has prompted investigations into natural ways to support athletic performance and recovery. These studies focus on understanding its impact on hormone cascades rather than direct performance enhancement.

Quality control is another frequently searched aspect regarding 6-Oxo Boldione. Researchers emphasize the importance of verifying the purity standards and analytical methods when working with this compound. Advanced techniques like HPLC and mass spectrometry are typically employed to confirm the identity and purity of CAS No. 72648-46-5 in laboratory settings.

The legal status of 6-Oxo Boldione varies by jurisdiction, which is another common search query. It's essential for researchers to consult local regulations regarding research chemicals and steroid precursors before acquiring or studying this compound. Many countries have specific guidelines governing such substances for scientific investigation.

Emerging research directions for 6-Oxo Boldione include its potential role in age-related hormone decline and metabolic studies. Preliminary investigations suggest it might influence multiple pathways beyond just estrogen modulation, possibly affecting glucocorticoid metabolism and cellular signaling. However, these areas require much more extensive study.

For those searching about the synthesis of 6-Oxo Boldione, it's worth noting that the process typically involves multi-step chemical transformations from appropriate steroid precursors. The 6-keto introduction represents a key synthetic challenge that often requires specialized reagents and conditions to achieve optimal yields and purity.

In conclusion, 6-Oxo Boldione (CAS No. 72648-46-5) remains a compound of significant scientific interest due to its unique structural features and potential biochemical interactions. While many online discussions focus on its speculative applications, rigorous research is needed to fully understand its mechanisms and possible benefits. The compound serves as an important tool for studying hormone modulation and continues to inspire investigations into natural approaches to endocrine health.